methyl (5-{[(3-bromobenzyl)thio]methyl}-1,3,4-thiadiazol-2-yl)carbamate

• IUPAC Name: methyl N-[5-[(3-bromophenyl)methylsulfanylmethyl]-1,3,4-thiadiazol-2-yl]carbamate
• InChI: InChI=1S/C12H12BrN3O2S2/c1-18-12(17)14-11-16-15-10(20-11)7-19-6-8-3-2-4-9(13)5-8/h2-5H,6-7H2,1H3,(H,14,16,17)
• InChI Key: FQGHUWNCAGDAQN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=NN=C(S1)CSCC2=CC(=CC=C2)Br
• Molecular Formula: C12H12BrN3O2S2
• Molecular Weight: 374.3 g/mol

Description

1,3,4-Thiadiazole derivatives represent an important class of heterocyclic compounds with a broad spectrum of biological activity. They have been reported to possess anti-inflammatory, anti-HIV, antibacterial, anticonvulsant activities, antimalarial, herbicidal, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-HBV, anticancer, and analgesic properties.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives often involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3. Acylation of the amino group of oxadiazoles with some acid chlorides such as methyl 4-(chlorocarbonyl) benzoate, 3-nitrobenzoyl chloride, 4-methoxy-benzoyl chloride, 4-isobutylbenzoyl chloride and chloroacetyl chloride yields the acylated compounds.

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazole derivatives can be confirmed using spectral analysis such as IR, 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,3,4-thiadiazole derivatives include cyclization of acetamides by reaction with ammonium thiocyanate, coupling of chloroacetamide with two mercaptothiazoles, and coupling of amino-oxadiazole with N-Boc-glycine and N-Boc-phenylalanine.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazole derivatives can vary widely depending on the specific compound. For example, 5-Methyl-1,3,4-thiadiazol-2-ol has a molecular weight of 116.14.